Cas no 59084-77-4 (Methyl 6-bromo-2,3-dimethoxybenzoate)

• Product Name: Methyl 6-bromo-2,3-dimethoxybenzoate
• CAS No: 59084-77-4
• MF: C₁₀H₁₁BrO₄
• MW: 275.095942735672
• CID: 339941
• PubChem ID: 11208103
• Update Time: 2025-04-19

Methyl 6-bromo-2,3-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-2,3-dimethoxybenzoate
• Benzoic acid, 6-bromo-2,3-dimethoxy-, methyl ester
• 59084-77-4
• Methyl6-bromo-2,3-dimethoxybenzoate
• DTXSID90458834
• SY347171
• MFCD11870185
• DB-370963

• Inchi： 1S/C10H11BrO4/c1-13-7-5-4-6(11)8(9(7)14-2)10(12)15-3/h4-5H,1-3H3
• InChI Key： YKWLJHHVEGPBRJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C(=O)OC)OC)OC

Computed Properties

• Exact Mass: 273.98403
• Monoisotopic Mass: 273.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives